Cas no 349093-48-7 (1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one)

• Product Name: 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one
• CAS No: 349093-48-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5730418
• Update Time: 2025-07-22

1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one

• Inchi： 1S/C14H19NO2/c16-11-13-7-4-8-15(10-13)14(17)9-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
• InChI Key： DZSQVNHZZMYHFH-UHFFFAOYSA-N
• SMILES： OCC1CN(C(CC2C=CC=CC=2)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one

Research Update on 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one (CAS: 349093-48-7): Recent Advances and Applications

The compound 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one (CAS: 349093-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and phenyl ketone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one, highlighting its improved yield and purity through novel catalytic methods. The researchers employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a scalable and cost-effective production process. This advancement is particularly relevant for industrial applications, where large-scale synthesis of high-purity compounds is critical.

Pharmacological investigations have revealed that 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one exhibits potent activity as a modulator of central nervous system (CNS) receptors. Preclinical studies in animal models demonstrated its efficacy in targeting sigma-1 and NMDA receptors, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

In addition to its CNS activity, recent research has identified anti-inflammatory and analgesic properties of 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes involved in inflammatory pathways. These findings open new avenues for developing non-opioid analgesics with reduced side effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one. Current research is focused on structural modifications to enhance bioavailability and reduce metabolic degradation. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with preliminary data expected in late 2024.

In conclusion, 1-3-(hydroxymethyl)piperidin-1-yl-2-phenylethan-1-one (CAS: 349093-48-7) represents a versatile scaffold with broad therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be crucial for realizing its full benefits in drug discovery and development.